Cas no 53981-38-7 (Chroman-4-amine)

Chroman-4-amine is a bicyclic organic compound featuring a benzopyran core with an amine functional group at the 4-position. This structure imparts versatility in synthetic chemistry, particularly in the development of pharmacologically active molecules. Its rigid chroman scaffold offers stability, while the amine group serves as a key handle for further derivatization, enabling applications in medicinal chemistry and material science. Chroman-4-amine is valued for its role as a building block in heterocyclic synthesis, contributing to the creation of compounds with potential biological activity. Its well-defined reactivity profile makes it a useful intermediate for researchers exploring novel therapeutic agents or functional materials.

Chroman-4-amine structure

Product Name:Chroman-4-amine

CAS No:53981-38-7

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD00730969

CID:376867

PubChem ID:4961957

Update Time:2025-10-19

Chroman-4-amine Chemical and Physical Properties

Names and Identifiers

- chroman-4-amine
- (S)-3,4-dihydro-2H-chromen-4-amine hydrochloride
- 2H-1-Benzopyran-4-amine,3,4-dihydro-
- 3,4-Dihydro-2H-chromen-4-ylamine
- Chroman-4-ylamine
- 2H-1-BENZOPYRAN-4-AMINE,3,4-DIHYDRO
- 3,4-dihydro-2H-1-benzopyran-4-aMine
- 3,4-DIHYDRO-2H-CHROMEN-4-AMINE
- 4-amino-3,4-dihydro-2H-chromene
- 4-aminochroman
- rac-chroman-4-ylamine
- chromane-4-ylamine
- 2H-1-BENZOPYRAN-4-AMINE, 3,4-DIHYDRO-
- 4-aminochromane
- 4-chromanamine
- racemic 4-aminochromane
- 3,4-dihydro-2H-chromen-4-amine hydrochloride
- Oprea1_601915
- LCOFMNJNNXWKOC-UHFFFAOYSA-N
- HMS1780D22
- BCP27064
- STL5566
- SCHEMBL5713742
- CHEMBL4563095
- DTXSID60940312
- AKOS000122864
- A15367
- AC-29328
- BB 0256889
- AB06995
- MFCD06761756
- SCHEMBL129846
- FT-0600366
- SB13762
- CS-W019884
- FT-0694902
- AKOS016040172
- MFCD00730969
- Z85923435
- 3,4-Dihydro-2H-chromen-4-ylamine, AldrichCPR
- (s)-4-aminochromane
- A7840
- SY021922
- EN300-12531
- SY239976
- 53981-38-7
- BS-13377
- FT-0694903
- (r)-4-aminochroman
- AM20040669
- SY034815
- AB29090
- BBL102804
- Chroman-4-ylamine;3,4-Dihydro-2h-chromen-4-ylamine;
- STL556612
- DB-007356
- (S)-CHROMAN-4-YLAMINE
- Chroman-4-amine
- MDL： MFCD00730969
- Inchi： 1S/C9H11NO/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8H,5-6,10H2
- InChI Key： LCOFMNJNNXWKOC-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(CC1)N

Computed Properties

Exact Mass: 149.08400
Monoisotopic Mass: 150.091889
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
XLogP3: 0.9

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 237.4°C at 760 mmHg
Flash Point: 102.1±20.3 °C
PSA: 35.25000
LogP: 2.16920

Chroman-4-amine Security Information

Signal Word：warning
Hazard Statement： H315-H319-H335
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Chroman-4-amine Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chroman-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VG715-50mg	Chroman-4-amine	53981-38-7	97%	50mg	94.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VG715-1g	Chroman-4-amine	53981-38-7	97%	1g	506.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VG715-5g	Chroman-4-amine	53981-38-7	97%	5g	2049CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VG715-250mg	Chroman-4-amine	53981-38-7	97%	250mg	368CNY	2021-05-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1978-25g	chroman-4-amine	53981-38-7	95%	25g	$690	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C839627-1g	Chroman-4-amine	53981-38-7	98%	1g	￥470.70	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VG715-200mg	Chroman-4-amine	53981-38-7	97%	200mg	114.0CNY	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C839627-250mg	Chroman-4-amine	53981-38-7	98%	250mg	￥194.40	2022-09-02
TRC	C427985-100mg	Chroman-4-ylamine	53981-38-7		100mg	$64.00	2023-05-18
TRC	C427985-250mg	Chroman-4-ylamine	53981-38-7		250mg	$87.00	2023-05-18

Chroman-4-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:53981-38-7)Chroman-4-amine

Order Number:A7840

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:35

Price ($):395.0

Email:sales@amadischem.com

Product Official Link

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2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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